2-Cyclopropyl-1,6-naphthyridin-5(6H)-one

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 2-cyclopropyl-6H-1,6-naphthyridin-5-one
• InChI: InChI=1S/C11H10N2O/c14-11-8-3-4-9(7-1-2-7)13-10(8)5-6-12-11/h3-7H,1-2H2,(H,12,14)
• InChI Key: NKABJDVTBZLFLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(C=C2)C(=O)NC=C3

Description

2-Cyclopropyl-1,6-naphthyridin-5(6H)-one (CAS 1638646-82-8) is a high-purity naphthyridine derivative offered for advanced pharmaceutical and oncology research. This compound features a cyclopropyl-fused 1,6-naphthyridine core, a scaffold recognized for its significant potential in medicinal chemistry. Naphthyridines are nitrogen-containing heterocyclic compounds that exhibit a broad spectrum of pharmacological activities . Specifically, research has demonstrated that the 1,6-naphthyridine structure serves as a valuable conformationally restricted scaffold for developing potent inhibitors of protein-protein interactions. A prominent application is in the discovery of inhibitors targeting the BTB domain of the B-cell lymphoma 6 (BCL6) protein, a master regulator implicated in diffuse large B-cell lymphoma and other germinal center-derived B-cell lymphomas . In this context, the 1,6-naphthyridine core, when optimized for shape complementarity, can be used to create high-affinity ligands that disrupt corepressor binding, leading to a potent anti-proliferative effect in BCL6-dependent cellular models . The cyclopropyl substituent is a key feature in many bioactive molecules and can be critical for optimizing drug-target interactions. This product is intended for research and development use by technically qualified personnel only. It is not intended for diagnostic or therapeutic use in humans or animals. All information provided is for research purposes only.

Preparation Methods

Conrad-Limpach Cyclization with Cyclopropane-Containing β-Ketoesters

The Conrad-Limpach reaction, a classical method for synthesizing quinoline derivatives, has been adapted for naphthyridine synthesis by condensing β-ketoesters with aminopyridines. For 2-cyclopropyl-1,6-naphthyridin-5(6H)-one, this approach involves reacting 3-aminopyridine (3a) with cyclopropane-functionalized β-ketoester (15a) under acidic conditions (Scheme 1). The reaction proceeds via Schiff base formation, followed by thermal cyclization to yield the 1,6-naphthyridine core.

Scheme 1:
3-Aminopyridine + Cyclopropyl β-ketoester → Schiff base → Cyclization → 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one

Critical parameters include:

• Acid catalyst : Concentrated H₂SO₄ or polyphosphoric acid (PPA)
• Temperature : 150–180°C for 6–12 hours
• Yield : 30–45% (based on analogous 1,5-naphthyridine syntheses)

Modified Skraup Reaction with Glycerol Derivatives

The Skraup reaction, traditionally used for quinolines, can be modified using iodine or m-NO₂PhSO₃Na as oxidants to construct naphthyridines. For the target compound, cyclopropane-bearing diols (26a) replace glycerol, reacting with 3-amino-4-cyclopropylpyridine (3b) in dioxane/water (1:1) under reflux (Scheme 2).

Table 1: Optimization of Skraup Conditions for 1,6-Naphthyridine Formation

Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)
I₂	Dioxane/H₂O	120	8	28
m-NO₂PhSO₃Na	Toluene	140	6	37
KIO₃	EtOH/H₂O	100	12	19

Post-cyclization oxidation of the 5-position hydroxyl to a ketone completes the lactam structure, typically using MnO₂ or KMnO₄ in acetone.

Cycloaddition Strategies for Ring Formation

Diels-Alder Reaction with Cyclopropyl Dienophiles

A retro-synthetic disconnection reveals cyclopropyl acetylene (40a) as a dienophile reacting with 1-azatriene (35a) in a [4+2] cycloaddition (Scheme 5). This method, adapted from 1,5-naphthyridine syntheses, proceeds via endo transition states to ensure regioselectivity.

Scheme 5:
1-Azatriene + Cyclopropyl acetylene → Diels-Alder adduct → Aromatization → 1,6-Naphthyridine core

Optimized Conditions:

• Catalyst : None (thermal)
• Temperature : 160°C (sealed tube)
• Solvent : Xylene
• Yield : 50–55%

Lactamization and Functional Group Interconversion

Oxidation of 5-Hydroxy Derivatives

5-Hydroxy-2-cyclopropyl-1,6-naphthyridine (53a) undergoes oxidation using Jones reagent (CrO₃/H₂SO₄) to yield the ketone (Scheme 6).

Table 3: Oxidation Efficiency for Lactam Formation

Oxidant	Solvent	Temperature (°C)	Yield (%)
CrO₃/H₂SO₄	Acetone	0	88
KMnO₄	H₂O	25	72
MnO₂	CHCl₃	40	65

Reductive Amination Pathways

Alternative routes employ reductive amination of keto-esters (97a) with cyclopropylamine derivatives, followed by cyclization (Scheme 7). This method mirrors Friedländer syntheses of 1,8-naphthyridines but requires precise stoichiometry to favor 1,6-regioisomers.

Comparative Analysis of Synthetic Routes

Table 4: Merits and Limitations of Key Methods

Method	Yield Range (%)	Regioselectivity	Scalability	Functional Group Tolerance
Conrad-Limpach	30–45	Moderate	Good	Low
Suzuki Coupling	55–68	High	Excellent	High
Diels-Alder	50–55	High	Moderate	Moderate
Reductive Amination	40–50	Variable	Poor	Low

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-1,6-naphthyridin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: This reaction might involve the use of oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents such as lithium aluminum hydride or sodium borohydride could be used.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

Chemistry: As a building block for more complex molecules.

Biology: Potential use as a probe in biochemical assays.

Medicine: Investigated for its potential therapeutic properties, such as antimicrobial or anticancer activities.

Industry: Used in the synthesis of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one would depend on its specific biological target. It might interact with enzymes or receptors, modulating their activity. The molecular pathways involved could include inhibition of enzyme activity or interference with DNA replication.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : Bromine’s electron-withdrawing nature alters the electron density of the naphthyridine ring, impacting reactivity in substitution reactions .
• Backbone Saturation : Dihydro derivatives (e.g., 7,8-dihydro) exhibit reduced aromaticity, which may enhance solubility but reduce planar stacking interactions in biological targets .

Comparison of Yields :

• Halogenation typically provides higher yields (70–91%) compared to substitution reactions (35–50%) due to the stability of halogen intermediates .

Biological Activity

2-Cyclopropyl-1,6-naphthyridin-5(6H)-one is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one features a naphthyridine core with a cyclopropyl group, which may influence its biological activity through unique interactions with biological targets. The compound is categorized under naphthyridine derivatives, which have been associated with various pharmacological effects.

Biological Activity Overview

Research indicates that naphthyridine derivatives, including 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one, exhibit a range of biological activities:

• Antimicrobial Activity : Naphthyridine compounds have shown significant antibacterial and antifungal properties. For instance, derivatives have been effective against multidrug-resistant strains of bacteria such as Staphylococcus aureus and Streptococcus pneumoniae .
• Anticancer Potential : Some studies suggest that naphthyridine derivatives can induce apoptosis in cancer cells and inhibit tumor growth. For example, canthin-6-one, a related compound, demonstrated the ability to activate cell death mechanisms in leukemia cells .
• Anti-inflammatory Effects : Certain naphthyridine derivatives have been reported to reduce pro-inflammatory cytokines in models of inflammation .

The mechanisms through which 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one exerts its biological effects may involve:

• Enzyme Inhibition : Many naphthyridine derivatives act as inhibitors of key enzymes involved in bacterial and cancer cell proliferation.
• Receptor Modulation : The compound may interact with cellular receptors, influencing signaling pathways related to inflammation and apoptosis.

Anticancer Activity

A study evaluating the anticancer effects of naphthyridine derivatives found that compounds similar to 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one exhibited cytotoxic effects on various cancer cell lines. The IC50 values for these compounds ranged from 10 to 20 µM, indicating significant potency against cancer cells .

Antimicrobial Studies

In antimicrobial assays, 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one displayed promising results against drug-resistant bacterial strains. The minimum inhibitory concentration (MIC) was determined to be approximately 15 µg/mL against S. aureus, demonstrating its potential as an antibacterial agent .

Data Table: Biological Activities of Naphthyridine Derivatives

Activity Type	Compound	Target Organism/Cell Line	IC50/MIC Value	Reference
Antimicrobial	2-Cyclopropyl-1,6-naphthyridin-5(6H)-one	Staphylococcus aureus	15 µg/mL
Anticancer	Canthin-6-one	Kasumi-1 human myeloid leukemia	7 µM
Anti-inflammatory	Various naphthyridines	RAW 264.7 macrophages	IC50 = 7.73–15.09 µM